Cas no 1098633-56-7 (2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid)

• Product Name: 2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid
• CAS No: 1098633-56-7
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5470368
• PubChem ID: 18581179
• Update Time: 2025-05-24

2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1098633-56-7
• 2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-4-((2-hydroxy-5-methylphenyl)amino)-4-oxobutanoic acid
• AKOS005143281
• 2-[2-(cyclohexen-1-yl)ethylamino]-4-(2-hydroxy-5-methylanilino)-4-oxobutanoic acid
• F2721-0716
• 2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C19H26N2O4/c1-13-7-8-17(22)15(11-13)21-18(23)12-16(19(24)25)20-10-9-14-5-3-2-4-6-14/h5,7-8,11,16,20,22H,2-4,6,9-10,12H2,1H3,(H,21,23)(H,24,25)
• InChI Key： HLAGIDKWQCYOIR-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C(=CC=C(C)C=1)O)=O)NCCC1=CCCCC1)=O

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid

Introduction to 2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid (CAS No. 1098633-56-7)

2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid, identified by its CAS number 1098633-56-7, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of considerable interest among chemists and biologists specializing in drug discovery.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique properties. The presence of a cyclohexenyl moiety at the 2-position of the ethyl chain introduces a rigid, cyclic aromatic system that can influence both the solubility and interactions with biological targets. Additionally, the amino group at the 2-position and the carbamoyl group at the 3-position provide opportunities for hydrogen bonding and other forms of molecular recognition, which are critical for binding to proteins and enzymes.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Studies using molecular docking simulations have suggested that 2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid may interact with various therapeutic targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. These interactions could potentially lead to novel therapeutic applications, particularly in areas where existing treatments are limited or ineffective.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (2-hydroxy-5-methylphenyl)carbamoyl group is particularly challenging, as it requires precise control over reaction conditions to avoid side products. Researchers have been exploring novel synthetic routes, including enzymatic catalysis and flow chemistry, to improve efficiency and sustainability in the production process.

In vitro studies have begun to explore the biological activity of this compound, with initial results indicating potential efficacy in modulating certain enzymatic pathways. For instance, preliminary data suggests that it may inhibit the activity of an enzyme involved in inflammation, which could make it a valuable candidate for developing anti-inflammatory drugs. However, further research is needed to fully characterize its mechanism of action and assess its potential for clinical applications.

The role of CAS No. 1098633-56-7 in these studies underscores its importance as a building block for more complex drug candidates. By understanding its structural properties and biological interactions, researchers can design derivatives with enhanced potency and selectivity. This approach aligns with current trends in drug development, where targeted therapies are increasingly preferred over broad-spectrum treatments due to their improved safety profiles.

As computational methods continue to evolve, the ability to predict the behavior of complex molecules like 2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid will only improve. This will accelerate the discovery process by allowing researchers to screen large libraries of compounds more efficiently before moving on to costly wet-lab experiments. Such innovations are essential for bringing new drugs to market in a timely manner while minimizing resource expenditure.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise in identifying promising candidates like this one. By analyzing vast datasets containing structural and biological information, these algorithms can predict which compounds are most likely to succeed in clinical trials. This approach not only saves time but also reduces the risk of failure by focusing efforts on molecules with higher probabilities of success.

Future directions for research on CAS No. 1098633-56-7 include exploring its potential in combination therapies, where it may synergize with other drugs to achieve better outcomes. Additionally, investigating its effects on different disease models will provide a clearer picture of its therapeutic window and possible side effects. These studies will be crucial for determining whether this compound can progress from academic research to clinical use.

The development of new pharmaceuticals is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to translate basic research into tangible benefits for patients. Compounds like 2-{[2-(cyclohex-1-en-1-yl)ethyl]amino}-3-[(2-hydroxy-5-methylphenyl)carbamoyl]propanoic acid represent just one example of how interdisciplinary approaches can lead to breakthroughs in medicine.

In conclusion, CAS No. 1098633-56-7 is a promising compound with significant potential in pharmaceutical research. Its unique structure and predicted biological activity make it an attractive candidate for further study aimed at developing new treatments for various diseases. As research continues and new technologies emerge, compounds like this one will play an increasingly important role in advancing medical science.